Phenosafranin-d5
Description
Phenosafranin-d5 is a deuterated analog of Phenosafranin (CAS 81-93-6), a phenazine dye widely used in biological staining and analytical chemistry. The deuterated form incorporates five deuterium atoms (D5) at specific hydrogen positions, enhancing its utility as a stable isotopic internal standard in mass spectrometry and quantitative analysis. Its molecular formula is C₁₈H₁₀D₅ClN₄, with a molecular weight of 327.82 g/mol . This compound is commercially available as a high-purity reference standard (25 mg vials) from suppliers such as TRC (Canada) and Pharmaffiliates, catering to research in toxicology, environmental science, and pharmaceutical analysis .
Properties
Molecular Formula |
C₁₈H₁₀D₅ClN₄ |
|---|---|
Molecular Weight |
327.82 |
Synonyms |
2,8-Diamino-10-phenyl-phenazinium-d5 Chloride; 3,7-Diamino-5-phenylphenazinium-d5 Chloride; |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Deuterated Compounds
Deuterated compounds like Phenosafranin-d5 are critical for analytical precision. Below is a detailed comparison with structurally and functionally related deuterated analogs:
Structural and Molecular Characteristics
Key Observations :
- This compound’s chlorinated phenazine structure distinguishes it from coumarin-based (e.g., Warfarin-d5) or aliphatic (e.g., Asocainol-d5) analogs.
- Its higher molecular weight compared to simpler deuterated acids (e.g., Phenoxy-d5-acetic Acid) reflects its polycyclic aromatic system.
Purity and Commercial Availability
| Compound | Supplier(s) | Purity Grade |
|---|---|---|
| This compound | TRC, Pharmaffiliates | >98% |
| Warfarin-d5 | Sigma-Aldrich, TRC | >97% |
| Norfloxacin-d5 | Honeywell Research | >99% |
This compound is competitively accessible but less widely used than drug-focused analogs like Warfarin-d5 .
Analytical Methodologies
Deuterated compounds are analyzed via:
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